Cas no 497223-28-6 (Cenicriviroc Mesylate)

Cenicriviroc Mesylate is a potent, orally bioavailable dual antagonist of CCR2 and CCR5 chemokine receptors. It exhibits high selectivity and affinity for these receptors, which play critical roles in inflammatory and fibrotic pathways. The mesylate salt form enhances solubility and stability, facilitating formulation development. Preclinical and clinical studies suggest its potential in modulating immune responses, particularly in conditions like non-alcoholic steatohepatitis (NASH) and liver fibrosis. Its dual-receptor inhibition offers a unique mechanism to target inflammation and fibrogenesis simultaneously. The compound demonstrates favorable pharmacokinetic properties, including good oral absorption and sustained receptor occupancy, supporting its therapeutic potential in chronic inflammatory diseases.

Cenicriviroc Mesylate structure

Product Name:Cenicriviroc Mesylate

CAS No:497223-28-6

MF:C₄₂H₅₆N₄O₇S₂

MW:793.046648979187

MDL:MFCD28502077

CID:1527759

PubChem ID:11285791

Update Time:2025-10-12

Cenicriviroc Mesylate Chemical and Physical Properties

Names and Identifiers

- 1-Benzazocine-5-carboxamide,8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[(S)-[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl]phenyl]-,monomethanesulfonate
- 1-Benzazocine-5-carboxamide,8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[(S)-[(1-propyl-1H-imidaz
- Cenicriviroc Mesylate
- (5E)-8-[4-(2-Butoxyethoxy)phenyl]-1-(2-methylpropyl)-N-[4-[(3-propylimidazol-4-yl)methylsulfinyl]phe
- TAK-652 Mesylate
- TBR-652 Mesylate
- Cenicriviroc mesylate (USAN)
- BCP29615
- R96TV84T21
- 497223-28-6
- D09879
- (5E)-8-[4-(2-butoxyethoxy)phenyl]-1-(2-methylpropyl)-N-[4-[(S)-(3-propylimidazol-4-yl)methylsulfinyl]phenyl]-3,4-dihydro-2H-1-benzazocine-5-carboxamide;methanesulfonic acid
- (S)-8-(4-(2-Butoxyethoxy)phenyl)-1-(2-methylpropyl)-N-(4-(((1-propyl-1H-imidazol- 5- yl)methyl)sulfinyl)phenyl)-1,2,3,4-tetrahydro-1-benzazocine-5-carboxamide monomethanesulfonate
- Cenicriviroc mesylate [USAN]
- CS-0032631
- AT24148
- TAK652
- CHEMBL2105686
- HY-14882A
- Cenicriviroc mesilate
- AC-33239
- BC179069
- 1-BENZAZOCINE-5-CARBOXAMIDE, 8-(4-(2-BUTOXYETHOXY)PHENYL)-1,2,3,4-TETRAHYDRO-1-(2-METHYLPROPYL)-N-(4-((S)-((1-PROPYL-1H-IMIDAZOL-5-YL)METHYL)SULFINYL)PHENYL)-, METHANESULFONATE (1:1)
- SCHEMBL3459511
- CENICRIVIROC MESILATE [WHO-DD]
- TBR-652 Mesylate; TAK-652 Mesylate
- 1-Benzazocine-5-carboxamide, 8-(4-(2-butoxyethoxy)phenyl)-1,2,3,4-tetrahydro-1-(2- methylpropyl)-N-(4-((S)-((1-propyl-1H-imidazol-5-yl)methyl)sulfinyl)phenyl)-, methanesulfonate (1:1)
- DA-72076
- MS-31460
- (S)-8-(4-(2-BUTOXYETHOXY)PHENYL)-1-(2-METHYLPROPYL)-N-(4-(((1-PROPYL-1H-IMIDAZOL-5-YL)METHYL)SULFINYL)PHENYL)-1,2,3,4-TETRAHYDRO-1-BENZAZOCINE-5-CARBOXAMIDE MONOMETHANESULFONATE
- TBR 652
- UNII-R96TV84T21
- Q27287993
- SCHEMBL3459507
- EX-A3353
- TBR-652
- TAK-652
- MDL： MFCD28502077
- Inchi： 1S/C41H52N4O4S.CH4O3S/c1-5-7-22-48-23-24-49-38-15-10-32(11-16-38)33-12-19-40-35(25-33)26-34(9-8-21-44(40)28-31(3)4)41(46)43-36-13-17-39(18-14-36)50(47)29-37-27-42-30-45(37)20-6-2;1-5(2,3)4/h10-19,25-27,30-31H,5-9,20-24,28-29H2,1-4H3,(H,43,46);1H3,(H,2,3,4)/b34-26+;
- InChI Key： IXPBPUPDRDCRSY-WNRKZQPVSA-N
- SMILES： S(CC1=CN=CN1CCC)(C1C=CC(=CC=1)NC(C1=CC2C=C(C3C=CC(=CC=3)OCCOCCCC)C=CC=2N(CCC1)CC(C)C)=O)=O.S(C)(=O)(=O)O |t:20|

Computed Properties

Exact Mass: 792.35904249g/mol
Monoisotopic Mass: 792.35904249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 55
Rotatable Bond Count: 17
Complexity: 1150
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 168

Cenicriviroc Mesylate Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Cenicriviroc Mesylate Pricemore >>

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ChemScence	CS-0032631-1mg	Cenicriviroc Mesylate	497223-28-6	98.84%	1mg	$90.0	2022-04-27
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